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Compound of Interest

Compound Name: Sodium dichromate dihydrate

Cat. No.: B147847

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility of sodium
dichromate dihydrate in water and various organic solvents. The following sections detail
guantitative solubility data, experimental protocols for solubility determination, and a visual
representation of the experimental workflow.

Core Data: Solubility of Sodium Dichromate
Dihydrate

The solubility of a compound is a critical physicochemical property, influencing its behavior in
various applications, from chemical synthesis to formulation development. This section
presents the solubility data for sodium dichromate dihydrate in aqueous and organic media.

Aqueous Solubility

Sodium dichromate dihydrate is highly soluble in water, and its solubility increases
significantly with temperature. This property is crucial for the preparation of aqueous solutions
used in numerous industrial and laboratory processes.

Table 1: Quantitative Solubility of Sodium Dichromate Dihydrate in Water
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Temperature (°C) Solubility ( g/100 mL)
0 163.2

20 180.16

25 73

40 77.09 (Wt%)

60 82.04 (wt%)

80 88.39 (Wt%)

Boiling 508 (as % of water)

Organic Solvent Solubility

The solubility of sodium dichromate dihydrate in organic solvents is more varied. It is
generally soluble in polar protic solvents like methanol and ethanol, but its solubility is limited in
less polar or non-polar solvents.

Table 2: Quantitative and Qualitative Solubility of Sodium Dichromate Dihydrate in Organic
Solvents

Solvent Temperature (°C) Solubility

Methanol 194 51.32 g/100 mL

Ethanol Not Specified Soluble

Acetone Not Specified No quantitative data available
Diethyl Ether Not Specified Insoluble

Note: While several sources state that sodium dichromate dihydrate is soluble in ethanol,
specific quantitative data is not consistently available in the reviewed literature. For acetone,
reliable quantitative solubility data could not be identified.

Experimental Protocol: Determination of Solubility
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The following is a generalized methodology for determining the solubility of an inorganic salt
like sodium dichromate dihydrate in water at various temperatures. This protocol is based on
standard laboratory practices for solubility measurement.

Materials and Equipment

o Sodium Dichromate Dihydrate (analytical grade)

« Distilled or deionized water

» Thermostatically controlled water bath or heating mantle
» Beakers and flasks

o Calibrated thermometer

e Magnetic stirrer and stir bars

e Analytical balance

e Drying oven

« Filtration apparatus (e.g., Bluchner funnel, filter paper)

e Volumetric pipettes and flasks

Procedure

» Preparation of Saturated Solutions:

o Add an excess amount of sodium dichromate dihydrate to a known volume of distilled
water in a beaker.

o Place the beaker in a thermostatically controlled water bath set to the desired
temperature.

o Continuously stir the mixture for a sufficient period (e.g., 24 hours) to ensure equilibrium is
reached and the solution is saturated.
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o Sample Collection:
o Once equilibrium is established, turn off the stirrer and allow the excess solid to settle.

o Carefully withdraw a known volume of the clear supernatant liquid using a pre-heated
volumetric pipette to prevent premature crystallization.

o Gravimetric Analysis:

o

Transfer the collected sample to a pre-weighed, dry evaporating dish or beaker.

[e]

Carefully evaporate the solvent (water) in a drying oven at a temperature below the
decomposition temperature of the salt (e.g., 105 °C).

[e]

Once all the solvent has evaporated, cool the dish in a desiccator to room temperature.

o

Weigh the dish containing the dry salt residue.
» Calculation of Solubility:

o The mass of the dissolved salt is the difference between the final weight of the dish with
the residue and the initial weight of the empty dish.

o Solubility is then calculated and typically expressed in grams of solute per 100 mL or 100
g of solvent.

o Repeat for Different Temperatures:
o Repeat the entire procedure for each desired temperature to construct a solubility curve.

Visualization of Experimental Workflow

The following diagram illustrates the logical flow of the experimental protocol for determining
the solubility of sodium dichromate dihydrate.
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Caption: Workflow for determining the solubility of sodium dichromate dihydrate.

¢ To cite this document: BenchChem. [Solubility Profile of Sodium Dichromate Dihydrate: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
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[https://www.benchchem.com/product/b147847#sodium-dichromate-dihydrate-solubility-in-
water-and-organic-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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